Cas no 678193-48-1 (1,2,4-Triazolo[3,4-a]phthalazine, 6-chloro-8-methyl-3-phenyl-)

• Product Name: 1,2,4-Triazolo[3,4-a]phthalazine, 6-chloro-8-methyl-3-phenyl-
• CAS No: 678193-48-1
• MF: C₁₆H₁₁ClN₄
• MW: 294.738341569901
• CID: 1726902
• Update Time: 2024-11-27

1,2,4-Triazolo[3,4-a]phthalazine, 6-chloro-8-methyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[3,4-a]phthalazine, 6-chloro-8-methyl-3-phenyl-

• Inchi： 1S/C16H11ClN4/c1-10-7-8-12-13(9-10)14(17)20-21-15(18-19-16(12)21)11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key： PHPLQYFHWYXZQN-UHFFFAOYSA-N
• SMILES： C12=NN=C(C3=CC=CC=C3)N1N=C(Cl)C1=C2C=CC(C)=C1

Computed Properties

• Exact Mass: 294.06743

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• PSA: 43.08
• pka: -0.41±0.30(Predicted)